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Compound of Interest

Compound Name: D-Fructose-d-1

Cat. No.: B12398892 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for D-
Fructose-d-1. While D-Fructose and its deuterated isotopologues are generally considered to

have a low hazard profile, this document outlines best practices for handling in a research

environment to ensure personal safety and maintain sample integrity. The information

presented is a synthesis of material safety data sheets for D-Fructose and general knowledge

regarding the handling of valuable deuterated compounds.

Hazard Identification and Classification
D-Fructose-d-1 is not classified as a hazardous substance.[1][2] However, as with any

chemical, it is important to be aware of potential hazards. The primary physical hazard is the

potential for dust explosion if a sufficient concentration of fine dust is suspended in the air.[3][4]

GHS Classification: Not a hazardous substance or mixture according to the Globally

Harmonized System (GHS).[1][3]

Exposure Controls and Personal Protection
To ensure safe handling and avoid contamination of the research material, the following

personal protective equipment (PPE) and engineering controls are recommended.
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Exposure Control Recommendation Reference

Engineering Controls

Use in a well-ventilated area.

Local exhaust ventilation is

recommended to control

airborne dust.

[5][6][7]

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.

[5][7]

Skin Protection

Protective gloves are

recommended. Lab coat or

other protective clothing

should be worn.

[3]

Respiratory Protection

If dust is generated and

ventilation is inadequate, a

NIOSH/MSHA-approved

respirator should be used.

[5][7]

Hygiene Measures

Do not eat, drink, or smoke

when using this product. Wash

hands thoroughly after

handling.

[8][9]

First-Aid Measures
In the event of exposure, follow these first-aid guidelines.
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Exposure Route First-Aid Procedure Reference

Inhalation

Move the person to fresh air. If

breathing is difficult, seek

medical attention.

[6][8]

Skin Contact
Wash the affected area with

plenty of soap and water.
[6][8]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

[5][6]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Seek

medical attention if you feel

unwell.

[6][7]

Fire-Fighting Measures
Aspect Information Reference

Extinguishing Media

Use water spray, dry chemical,

carbon dioxide, or alcohol-

resistant foam.

[5][8]

Specific Hazards

As with many organic solids, a

dust explosion may occur if the

material is finely divided and

dispersed in air. Hazardous

decomposition products

include carbon monoxide and

carbon dioxide.

[3][5][7]

Protective Equipment

Wear a self-contained

breathing apparatus (SCBA)

and full protective gear.

[5][7][8]
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Handling and Storage
Proper handling and storage are crucial to maintain the integrity of this high-purity, deuterated

compound.

Parameter Recommendation Reference

Handling

Minimize dust generation and

accumulation. Avoid contact

with skin and eyes. Use with

adequate ventilation.

[5][7]

Storage

Store in a tightly closed

container in a cool, dry, and

well-ventilated place.

Recommended storage

temperature is between 15°C

and 25°C. D-Fructose is

hygroscopic and should be

protected from moisture.

[3][5][6][10]

Incompatibilities Strong oxidizing agents. [5][7][10]

Accidental Release Measures
In the case of a spill, follow these procedures to minimize exposure and contamination.
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Action Procedure Reference

Personal Precautions

Ensure adequate ventilation.

Wear appropriate personal

protective equipment. Avoid

breathing dust.

[3][5][7]

Containment & Cleanup

Sweep or vacuum up the

material and place it into a

suitable container for disposal.

Avoid generating dust.

[5][7]

Environmental Precautions
Do not let the product enter

drains.
[7]

Experimental Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of D-Fructose-d-1 in a

research setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.ecacs.ca/documents/60472a7b-a739-544f-9577-ebdc90850771/D-Fructose.pdf
https://ferris.msdssoftware.com/ImageDir/14513179.pdf
https://westliberty.edu/health-and-safety/files/2010/02/D-Fructose.pdf
https://ferris.msdssoftware.com/ImageDir/14513179.pdf
https://westliberty.edu/health-and-safety/files/2010/02/D-Fructose.pdf
https://westliberty.edu/health-and-safety/files/2010/02/D-Fructose.pdf
https://www.benchchem.com/product/b12398892?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Storage

Review Safety Data Sheet
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Caption: Workflow for the safe handling of D-Fructose-d-1.
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Stability and Experimental Considerations
While chemically similar to its non-deuterated counterpart, the deuterium label in D-Fructose-
d-1 is the reason for its use in specialized applications such as NMR spectroscopy and

metabolic pathway studies.[11] It is important to consider the potential for hydrogen/deuterium

exchange, especially in solution.[12][13] The stability of the deuterium label will depend on the

pH and solvent system used in the experiment. Aqueous solutions of fructose are most stable

at a pH of 3-4.[10]

This guide is intended to supplement, not replace, institutional safety protocols and the

professional judgment of the researcher. Always consult the specific Material Safety Data

Sheet (MSDS) or Safety Data Sheet (SDS) provided by the supplier for the most accurate and

up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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